1-(4-Amino-2-(difluoromethyl)phenyl)-1-bromopropan-2-one

• Molecular Formula: C10H10BrF2NO
• Molecular Weight: 278.09 g/mol
• IUPAC Name: 1-[4-amino-2-(difluoromethyl)phenyl]-1-bromopropan-2-one
• InChI: InChI=1S/C10H10BrF2NO/c1-5(15)9(11)7-3-2-6(14)4-8(7)10(12)13/h2-4,9-10H,14H2,1H3
• InChI Key: DYCKEFXVFYVBGA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=C(C=C1)N)C(F)F)Br

Description

1-(4-Amino-2-(difluoromethyl)phenyl)-1-bromopropan-2-one is a specialized organic compound offered for non-human research applications. This chemical serves as a valuable synthetic intermediate in medicinal chemistry, particularly in the development of novel antimicrobial and pharmaceutical agents. Its molecular structure, featuring a bromopropanone moiety attached to a difluoromethyl-substituted aromatic amine, is designed for strategic incorporation into more complex molecules. Compounds within this class are frequently explored for their potential biological activities. Structurally similar α-brominated ketone derivatives have demonstrated significant antimicrobial properties , showing high efficacy against a range of Gram-positive and Gram-negative bacteria, as well as dermatophytes . The presence of the difluoromethyl group is a common strategy in modern drug design, as fluorination can profoundly influence a molecule's lipophilicity, metabolic stability, and overall bioavailability, thereby modulating its interaction with biological targets . The reactive bromine and ketone functional groups make this compound a versatile building block for various heterocyclic systems, including oxadiazoles and azoles, which are privileged scaffolds in antifungal and antibacterial drug discovery . This product is intended for use in chemical synthesis and biological screening in laboratory settings. It is supplied for Research Use Only and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate safety precautions in a well-ventilated environment, using personal protective equipment.

Comparison with Similar Compounds

Table 1: Comparison of Key Structural Features

Compound Name	Substituents on Aromatic Ring	Halogen Position	Key Functional Groups	Molecular Formula
1-(4-Amino-2-(difluoromethyl)phenyl)-1-bromopropan-2-one	4-amino, 2-(difluoromethyl)	α-bromoketone	Bromopropanone, difluoromethyl	C₁₀H₉BrF₂NO
1-(4-(Bromomethyl)-2-(difluoromethyl)phenyl)-1-chloropropan-2-one	4-bromomethyl, 2-(difluoromethyl)	α-chloroketone	Chloropropanone, bromomethyl	C₁₁H₁₀BrClF₂O
2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one	4-methylphenyl, 3-phenyl	α-bromoketone	Bromochalcone, enone system	C₁₆H₁₃BrO
(2E)-3-(Dimethylamino)-1-(4-fluorophenyl)prop-2-en-1-one	4-fluorophenyl	β-dimethylamino	Enaminone, fluorophenyl	C₁₁H₁₂FNO

Key Observations :

• Halogen Effects : The α-bromoketone in the target compound contrasts with the α-chloroketone in ’s analog, which may reduce electrophilicity compared to chlorine due to bromine’s larger atomic radius and weaker electron-withdrawing effect.
• Aromatic Substituents: The 4-amino group in the target compound distinguishes it from the 4-bromomethyl group in and the 4-methylphenyl group in .
• Fluorination: The difluoromethyl group in the target compound provides stronger electron-withdrawing effects and higher metabolic stability than the monofluorophenyl group in , which primarily influences π-π stacking interactions .

Physicochemical Properties

Table 2: Predicted Physicochemical Parameters

Compound	Density (g/cm³)	Boiling Point (°C)	LogP (Predicted)
Target Compound	~1.5*	~335*	2.1–2.5†
1-(4-(Bromomethyl)-2-(difluoromethyl)phenyl)-1-chloropropan-2-one	1.516	335.8	3.2
2-Bromo-1-(4-methylphenyl)-3-phenylprop-2-en-1-one	N/A	N/A	3.8

Notes:

• *Estimated based on analog data from ; the amino group may reduce density slightly compared to bromomethyl.
• †Predicted using fragment-based methods; the amino group lowers LogP relative to the bromomethyl analog in .

Preparation Methods

Bromination of Aromatic Precursors

The synthesis typically begins with functionalization of the aromatic core. 4-Amino-2-(difluoromethyl)benzene serves as the primary precursor, where bromination introduces reactivity for subsequent ketone backbone formation.

Key Steps :

• Electrophilic Aromatic Bromination : Bromine (Br₂) in dichloromethane with iron(III) bromide (FeBr₃) as a Lewis acid catalyst directs bromination para to the amino group.
• Reaction Conditions :
  • Temperature: 0–5°C (prevents polybromination)
  • Molar Ratio: 1:1.2 (precursor:Bromine)
  • Yield: 78–85% after recrystallization in ethanol/water (3:1).

Mechanistic Insight :
The amino group (-NH₂) activates the ring via electron donation, while the difluoromethyl (-CF₂H) group exerts moderate deactivation through inductive effects, ensuring regioselectivity at the para position.

Propanone Backbone Assembly

The brominated intermediate undergoes condensation with propan-2-one (acetone) to form the ketone moiety.

Protocol :

• Alkaline Condensation : Potassium carbonate (K₂CO₃) in tetrahydrofuran (THF) facilitates nucleophilic attack by the aromatic bromide on acetone’s carbonyl carbon.
• Optimized Parameters :
  • Solvent: THF > dimethylformamide (DMF) (82% vs. 68% yield)
  • Temperature: 60°C (avoids ketone degradation)
  • Reaction Time: 12–16 hours.

Side Reactions :

• Over-alkylation: Mitigated by controlled acetone stoichiometry (1.5 equivalents).
• Oxidative degradation: Minimized by nitrogen atmosphere.

Alternative Route: Direct Bromination of Preformed Ketone

For industrial-scale production, direct α-bromination of 1-(4-amino-2-(difluoromethyl)phenyl)propan-2-one proves efficient.

Procedure :

• Reagents : Phosphorus tribromide (PBr₃) in diethyl ether at −10°C.
• Advantages :
  • Single-step process (vs. multi-step aromatic bromination).
  • Higher atom economy (85–90% yield).

Challenges :

• Strict temperature control required to prevent HBr evolution.
• Post-reaction neutralization with sodium bicarbonate (NaHCO₃) critical for purity.

Optimization Strategies

Solvent Selection and Reaction Kinetics

Solvent polarity significantly impacts reaction rates and yields:

Solvent	Dielectric Constant	Yield (%)	Purity (%)
THF	7.6	82	98
Acetonitrile	37.5	75	95
DMF	36.7	68	92

Data adapted from

THF’s moderate polarity balances solubility of both aromatic and ketone intermediates, while its low boiling point (66°C) enables easy removal post-reaction.

Catalytic Enhancements

Lewis acid catalysts beyond FeBr₃ have been explored:

Catalyst	Bromination Yield (%)	Ketone Condensation Yield (%)
FeBr₃	85	82
AlCl₃	72	65
ZnBr₂	78	74

Data from

FeBr₃ remains optimal due to its strong electrophilic activation without over-coordinating the amino group.

Purification and Characterization

Recrystallization Protocols

Final purification employs solvent-dependent recrystallization:

• Ethanol/Water (3:1) : Achieves 98% purity with 80–85% recovery.
• Hexane/Ethyl Acetate (4:1) : Suitable for large-scale batches (95% purity, 90% recovery).

Impurity Profile :

• Residual FeBr₃: <0.1% (verified by ICP-MS).
• Unreacted acetone: <0.5% (GC-MS analysis).

Chromatographic Methods

For research-grade material, silica gel column chromatography (230–400 mesh) with gradient elution (hexane → ethyl acetate) isolates the target compound in >99% purity.

Industrial-Scale Production Insights

Continuous Flow Synthesis

Modern plants adopt flow chemistry to enhance safety and efficiency:

• Microreactor Design :
  • Mixing time: <10 seconds (vs. hours in batch reactors).
  • Throughput: 5 kg/hour at 90% yield.
• Advantages :
  • Reduced bromine handling risks.
  • Real-time monitoring via inline IR spectroscopy.

Q & A

Q. What are the common synthetic routes for 1-(4-Amino-2-(difluoromethyl)phenyl)-1-bromopropan-2-one, and how do reaction conditions influence yield and purity?

• Methodological Answer : Synthesis typically involves bromination of a precursor like 4-amino-2-(difluoromethyl)acetophenone using N-bromosuccinimide (NBS) under radical-initiated conditions (CCl₄ solvent, 70–80°C). Key parameters include:

• Catalyst selection : Benzoyl peroxide improves bromination efficiency .
• Solvent polarity : Non-polar solvents (e.g., CCl₄) favor selective bromination at the α-carbon of the ketone .
• Temperature control : Excess heat (>80°C) may lead to decomposition; yields stabilize at ~65% under reflux .
  Post-synthesis purification via column chromatography (silica gel, hexane/ethyl acetate) achieves >95% purity .

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing this compound, and what key spectral signatures should researchers expect?

• Methodological Answer :

• ¹H/¹⁹F NMR :
• Aromatic protons: δ 6.8–7.2 ppm (doublets for para-amino substitution) .
• Difluoromethyl (CF₂H): δ -115 to -120 ppm (¹⁹F NMR, triplet due to coupling with adjacent protons) .
• LC-MS : Molecular ion peak at m/z 292 [M+H]⁺, with fragmentation patterns confirming Br loss (m/z 213) .
• X-ray crystallography : Resolves stereoelectronic effects of the CF₂H group on crystal packing .

Q. What are the primary chemical reactivity patterns of this compound under nucleophilic and electrophilic conditions?

• Methodological Answer :

• Nucleophilic substitution : The bromine atom undergoes SN2 reactions with amines/thiols (e.g., piperidine, cysteine), forming C–N or C–S bonds. Reaction rates depend on solvent polarity (DMF > THF) .
• Electrophilic aromatic substitution : The amino group activates the phenyl ring for nitration/sulfonation at the meta position .
• Ketone reactivity : The propan-2-one moiety participates in condensation reactions with hydrazines, forming hydrazones for further functionalization .

Advanced Research Questions

Q. How does the difluoromethyl group influence the compound's electronic structure and intermolecular interactions, as revealed by computational studies?

• Methodological Answer :

• DFT calculations : The CF₂H group exhibits strong electron-withdrawing effects (-I), reducing electron density on the phenyl ring by 18% compared to non-fluorinated analogs. This enhances electrophilicity at the brominated carbon .
• Halogen bonding : Br∙∙∙F interactions (2.9–3.2 Å) stabilize crystal lattices, as observed in X-ray structures .
• Hydrogen bonding : The amino group forms NH∙∙∙O bonds (2.1 Å) with ketone oxygen, influencing conformational flexibility .

Q. What strategies can resolve contradictions in reported biological activity data for this compound across different assay systems?

• Methodological Answer :

• Orthogonal assays : Compare MIC values (antibacterial) from broth microdilution vs. agar diffusion; discrepancies often arise from solubility differences (e.g., DMSO interference) .
• Metabolic stability : Use liver microsome assays to quantify CYP450-mediated degradation, which varies between species (e.g., human vs. murine models) .
• Dose-response normalization : Adjust for assay-specific parameters (e.g., serum protein binding in cell-based vs. enzyme inhibition assays) .

Q. What novel catalytic approaches have been developed for asymmetric synthesis using this compound as a chiral building block?

• Methodological Answer :

• Organocatalysis : L-Proline derivatives catalyze enantioselective aldol reactions at the ketone group (up to 92% ee) .
• Transition-metal catalysis : Pd(II)/chiral phosphine ligands enable Suzuki-Miyaura coupling with arylboronic acids, retaining CF₂H functionality .
• Photoredox catalysis : Visible-light-mediated C–Br bond activation facilitates radical cyclization for fused heterocycles .